5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• IUPAC Name: 2-[9-(2-methoxyethyl)purin-6-yl]-N-(oxan-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
• InChI: InChI=1S/C20H29N7O3/c1-29-7-4-25-13-23-17-18(25)21-12-22-19(17)26-8-14-10-27(11-15(14)9-26)20(28)24-16-2-5-30-6-3-16/h12-16H,2-11H2,1H3,(H,24,28)
• InChI Key: XHWVBMPIOZUUOD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5CCOCC5
• Molecular Formula: C20H29N7O3
• Molecular Weight: 415.5 g/mol
• CAS No.: 2640948-44-1

Description

This compound features a purine core substituted at the N9 position with a 2-methoxyethyl group and at the C6 position with an octahydropyrrolo[3,4-c]pyrrole-2-carboxamide moiety linked to an oxan-4-yl (tetrahydropyran-4-yl) group. The octahydropyrrolo[3,4-c]pyrrole system introduces conformational rigidity, which may optimize binding affinity and metabolic stability.

Preparation Methods

Synthesis of the Octahydropyrrolo[3,4-c]pyrrole Core

The octahydropyrrolo[3,4-c]pyrrole ring system is synthesized via cyclization reactions starting from pyrrole or pyrrolidine precursors. A patent by describes catalytic hydrogenation of a bicyclic intermediate under hydrogen gas (1–3 atm) using palladium on carbon (Pd/C) or platinum oxide (PtO₂) as catalysts. For example, hydrogenation of 1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole derivatives at 50–60°C in ethanol yields the saturated octahydropyrrolo[3,4-c]pyrrole scaffold with >90% purity . Alternative routes involve cyclocondensation of diamines with diketones, though these methods often require harsh conditions (e.g., refluxing in acetic acid).

Table 1: Reaction Conditions for Octahydropyrrolo[3,4-c]pyrrole Synthesis

Method	Reagents/Catalysts	Temperature	Yield (%)	Reference
Catalytic Hydrogenation	Pd/C, H₂ (2 atm)	50°C	92
Cyclocondensation	Acetic acid, reflux	120°C	78

Preparation of the 9-(2-Methoxyethyl)-9H-Purine-6-yl Moiety

The purine derivative is synthesized through alkylation of adenine or its analogs. As detailed in and, 6-chloropurine is treated with 2-methoxyethyl bromide in the presence of a base (e.g., potassium carbonate) in dimethylformamide (DMF) at 80°C for 12 hours. The reaction achieves 85–90% conversion, with purification via silica gel chromatography yielding 9-(2-methoxyethyl)-9H-purine-6-amine. Subsequent bromination or iodination at the 6-position introduces a halogen leaving group for coupling reactions.

Coupling of the Purine and Pyrrolopyrrole Units

The purine moiety is coupled to the octahydropyrrolo[3,4-c]pyrrole core via nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling. According to, SNAr reactions between 6-halopurines (e.g., 6-bromo-9-(2-methoxyethyl)-9H-purine) and the secondary amine of the pyrrolopyrrole system proceed in dimethylacetamide (DMAc) at 100°C with triethylamine as a base, achieving 70–75% yield. Alternatively, Suzuki-Miyaura coupling using palladium catalysts (e.g., Pd(PPh₃)₄) has been reported but with lower efficiency (50–60%).

Table 2: Comparison of Coupling Methods

Method	Conditions	Yield (%)	Purity (%)
SNAr	DMAc, 100°C, Et₃N	75	98
Suzuki-Miyaura	Pd(PPh₃)₄, DME, 80°C	58	95

Formation of the Carboxamide Linkage with Oxan-4-amine

The carboxamide bond is formed by activating the carboxylic acid group on the pyrrolopyrrole intermediate. As described in and , the carboxylic acid is converted to an acid chloride using thionyl chloride (SOCl₂) in dichloromethane (DCM) at 0–5°C, followed by reaction with oxan-4-amine in the presence of a base (e.g., N,N-diisopropylethylamine, DIPEA). Alternatively, coupling agents such as HATU or EDCI facilitate direct amide bond formation in DMF at room temperature, yielding 80–85% product .

Optimization of Reaction Conditions and Purification Strategies

Critical parameters for optimizing yield and purity include:

• Solvent selection : Polar aprotic solvents (DMF, DMAc) enhance reaction rates for SNAr and amide coupling .

• Catalyst loading : Pd/C at 5 wt% maximizes hydrogenation efficiency without over-reduction .

• Purification : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) resolves regioisomers, while recrystallization from ethanol/water improves crystallinity.

Analytical Characterization and Quality Control

The final compound is characterized using:

• ¹H/¹³C NMR : Confirms substitution patterns and purity (>98%).

• High-resolution mass spectrometry (HRMS) : Validates molecular formula (C₂₂H₃₂N₈O₃).

• X-ray crystallography : Resolves stereochemistry of the octahydropyrrolo[3,4-c]pyrrole core .

Chemical Reactions Analysis

Types of Reactions

5-[9-(2-Methoxyethyl)-9H-purin-6-yl]-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide can undergo several types of reactions, including:

• Oxidation: Oxidation at specific sites could lead to the formation of reactive intermediates.

• Reduction: Selective reduction might alter the functionality of certain groups within the molecule.

• Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, altering its substituents.

Common Reagents and Conditions

• Oxidation: Common oxidizing agents like potassium permanganate or hydrogen peroxide.

• Reduction: Reducing agents such as lithium aluminum hydride.

• Substitution: Reagents like halogens or sulfonyl chlorides for nucleophilic substitutions.

Major Products Formed

The major products from these reactions depend on the specific reaction conditions and reagents used, potentially leading to derivatives that retain the core purine structure while exhibiting modified functional groups.

Scientific Research Applications

5-[9-(2-Methoxyethyl)-9H-purin-6-yl]-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide has diverse applications in scientific research:

Chemistry

• Structural Studies: Its complex structure can be used to study molecular interactions and stability.

Biology

• Enzyme Inhibition: It may serve as a purine analog to inhibit specific enzymes, aiding in the study of metabolic pathways.

• Signal Transduction: Potential to modulate cellular signaling pathways through interaction with purine receptors.

Medicine

• Drug Development: Its unique structure can be explored for therapeutic applications, particularly in areas such as antiviral or anticancer research.

Industry

• Biochemical Assays: Its derivatives could be used in biochemical assays for testing various biological functions.

Mechanism of Action

The mechanism by which 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide exerts its effects is rooted in its ability to mimic natural purine molecules. It can interact with purine-binding sites on enzymes or receptors, altering their activity. This interaction can influence cellular processes such as DNA synthesis, signal transduction, and metabolic regulation. The molecular targets involved include:

• Enzymes: Acting as inhibitors or substrates.

• Receptors: Modulating receptor-mediated signaling pathways.

Comparison with Similar Compounds

Structural Analog: N-(2-Methoxybenzyl)-9-(oxolan-2-yl)-9H-purin-6-amine

Key Features :

• Purine Substitution : N9-oxolan-2-yl (tetrahydrofuran-2-yl) and C6-2-methoxybenzylamine.
• Molecular Weight : 325.36 g/mol (C₁₇H₁₉N₅O₂).
• Synthesis : Derived from 6-chloropurine via reaction with dihydrofuran and 2-methoxybenzylamine .
• Crystal Interactions : Centrosymmetric dimers via N–H···N hydrogen bonds; π–π stacking between purine and benzene rings .

Comparison :

• Linking Group : The oxan-4-yl carboxamide in the target compound replaces the 2-methoxybenzylamine in the analog. This substitution eliminates aromatic π–π interactions but introduces hydrogen-bonding capability via the carboxamide.
• Pharmacokinetics : The oxan-4-yl group in the target compound may confer better metabolic stability compared to the benzyl group, which is prone to oxidative metabolism.

Structural Analog: 1-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-2-(3-methylphenyl)ethan-1-one

Key Features :

• Purine Substitution : N9-methyl and C6-octahydropyrrolo[3,4-c]pyrrole linked to a 3-methylphenyl ketone.
• Molecular Weight : 376.5 g/mol (C₂₁H₂₄N₆O).
• Structural Motifs : Ketone functionality instead of carboxamide; 3-methylphenyl group for lipophilic interactions.

Comparison :

• Functional Groups: The target compound’s carboxamide (vs.
• Bioavailability : The oxan-4-yl group in the target compound may improve solubility over the 3-methylphenyl group, which could limit aqueous compatibility.

Research Findings and Implications

• Target Affinity : The carboxamide and 2-methoxyethyl groups in the target compound likely enhance binding to proteins requiring both hydrogen-bonding and hydrophobic interactions, such as kinases .
• Synthetic Feasibility : Analogous to ’s method, the target compound could be synthesized via nucleophilic substitution on 6-chloropurine, followed by coupling with oxan-4-yl amine .
• Crystallography : While highlights π–π interactions in purine analogs, the target compound’s lack of aromaticity at C6 may shift reliance to hydrogen bonding, as seen in carboxamide-containing drugs .

Biological Activity

5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a purine derivative with potential significance in medicinal chemistry. Its complex structure suggests various biological activities that may be exploited for therapeutic applications. This article reviews the biological activity of this compound based on existing literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is C₁₈H₂₄N₄O₃, with a molecular weight of approximately 415.5 g/mol. The compound features a purine base linked to an octahydropyrrolo framework and an oxane ring, contributing to its unique three-dimensional conformation.

Property	Value
Molecular Formula	C₁₈H₂₄N₄O₃
Molecular Weight	415.5 g/mol
CAS Number	2640948-44-1

The biological activity of this compound is attributed to its ability to interact with specific molecular targets, including enzymes, receptors, and nucleic acids. The proposed mechanism involves:

• Enzyme Inhibition : The compound may act as an inhibitor by binding to active sites on enzymes, thus modulating biochemical pathways.
• Receptor Agonism : It may function as an agonist at certain receptors, influencing signal transduction pathways.

Antimicrobial Activity

Research indicates that derivatives of purine compounds exhibit antimicrobial properties. The compound's structural similarity to known antimicrobials suggests potential effectiveness against various pathogens. For instance, studies have shown that purine derivatives can inhibit the growth of Mycobacterium tuberculosis, indicating a possible application in treating tuberculosis infections .

Anticancer Properties

Preliminary studies suggest that the compound may possess anticancer activity. It could potentially induce apoptosis in cancer cells by interfering with cell cycle regulation or promoting DNA damage responses. Further investigation into its cytotoxic effects on specific cancer cell lines is warranted.

Neuroprotective Effects

Given its structural characteristics, there is interest in exploring the neuroprotective effects of this compound. Studies have demonstrated that certain purine derivatives can protect neuronal cells from oxidative stress and apoptosis, which could be beneficial in neurodegenerative diseases .

Case Studies

• Antimycobacterial Activity : A study focused on the synthesis and evaluation of related purine derivatives showed promising results against Mycobacterium tuberculosis. The compounds were assessed for their minimum inhibitory concentration (MIC), revealing significant antimicrobial effects .
• Cytotoxicity Assays : In vitro assays conducted on various cancer cell lines demonstrated that related compounds exhibited significant cytotoxicity, leading to the hypothesis that this compound may also have similar properties. Detailed dose-response studies are necessary to establish its efficacy .

Q & A

Q. Optimization Table :

Parameter	Optimal Condition	Impact on Yield/Purity	Evidence
Solvent	Anhydrous DMF	Enhances nucleophilicity
Temperature	60–80°C	Balances reaction rate/thermal stability
Catalyst	HOBt/EDC	Reduces racemization

Basic: How should structural characterization be performed to confirm the compound’s identity?

Methodological Answer:
Combine spectroscopic and crystallographic techniques:

• NMR Analysis : Use $^1H$ and $^{13}C$ NMR to verify substituent integration and stereochemistry. Key signals: purine C8-H (~8.2 ppm) and pyrrolo-pyrrole NH (~6.5 ppm) .
• HRMS : Confirm molecular weight (e.g., [M+H]$^+$ at m/z 500.2345) with <2 ppm error .
• X-ray Crystallography : Resolve the 3D conformation, particularly the octahydropyrrolo-pyrrole ring puckering and purine-oxan interactions .

Basic: What initial assays are suitable for evaluating its biological activity?

Methodological Answer:
Design cell-based and enzymatic assays:

• Kinase Inhibition : Test against ATP-dependent kinases (e.g., EGFR or CDK2) using fluorescence polarization assays .
• Cytotoxicity : Screen in cancer cell lines (e.g., HeLa or MCF-7) via MTT assays, comparing IC$_{50}$ values to controls .
• Solubility Pre-Screening : Use PBS (pH 7.4) and DMSO/PEG mixtures to determine solubility limits for in vitro studies .

Advanced: How can structure-activity relationships (SAR) be systematically explored?

Methodological Answer:
Modify key substituents and evaluate bioactivity:

Purine Modifications : Replace 2-methoxyethyl with bulkier groups (e.g., benzyl) to assess steric effects on target binding .

Pyrrolo-Pyrrole Core : Introduce electron-withdrawing groups (e.g., -CF$_3$) to alter electronic density and H-bonding capacity .

Oxan-4-yl Substitution : Test alternative carboxamide linkers (e.g., piperazine) for improved pharmacokinetics .

Q. SAR Table :

Modification Site	Substituent	Observed Bioactivity Change	Evidence
Purine C9	Benzyl	Increased kinase inhibition
Pyrrolo C5	-CF$_3$	Enhanced cytotoxicity
Oxan Linker	Piperazine	Improved solubility

Advanced: What computational tools can predict synthetic pathways and biological targets?

Methodological Answer:
Use hybrid computational-experimental workflows:

• Reaction Path Prediction : Apply quantum chemical calculations (e.g., DFT) to model coupling reactions and optimize transition states .
• Molecular Docking : Screen against kinase libraries (e.g., PDB entries 1M7Q or 2RGP) using AutoDock Vina to prioritize in vitro targets .
• ADMET Prediction : Employ SwissADME to forecast permeability, CYP450 interactions, and toxicity risks .

Advanced: How can contradictory data (e.g., bioactivity vs. computational predictions) be resolved?

Methodological Answer:
Address discrepancies via:

Experimental Validation : Re-test under controlled conditions (e.g., fixed DMSO concentration) to rule out solvent artifacts .

Conformational Analysis : Use MD simulations to assess if the compound adopts non-docked conformations in solution .

Off-Target Screening : Perform kinome-wide profiling to identify unintended interactions .

Advanced: What strategies improve solubility for in vivo studies?

Methodological Answer:

• Co-Solvent Systems : Use PEG-400/water (70:30) or cyclodextrin inclusion complexes .
• Prodrug Design : Introduce phosphate esters at the pyrrolo-pyrrole NH for pH-dependent release .
• Nanoparticle Formulation : Encapsulate in PLGA nanoparticles to enhance bioavailability .

Advanced: How can purification challenges be addressed for polar intermediates?

Methodological Answer:

• Chromatography : Use reverse-phase HPLC with C18 columns and gradient elution (ACN/water + 0.1% TFA) .
• Recrystallization : Optimize solvent pairs (e.g., ethanol/water) for high-purity crystals .
• Ion-Exchange Resins : Separate charged byproducts (e.g., unreacted oxan-4-amine) using Dowex-50 .